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Compound of Interest

Compound Name: 1,4,6-Tribromo-dibenzofuran

Cat. No.: B15210295

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a cornerstone of laboratory safety and environmental
responsibility. This guide provides essential, step-by-step procedures for the safe disposal of
1,4,6-Tribromo-dibenzofuran, a halogenated derivative of dibenzofuran. Adherence to these
protocols is critical for minimizing risks and ensuring compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 1,4,6-Tribromo-
dibenzofuran with appropriate personal protective equipment (PPE). This includes, but is not
limited to, safety goggles, face shields, gloves, and a lab coat. Work should be conducted in a
well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or
vapors.[1][2]

In case of exposure:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.[1]

o Skin: Wash off immediately with soap and plenty of water while removing all contaminated
clothing and shoes.[3] Get medical attention if irritation develops.

 Ingestion: Do NOT induce vomiting. Call a physician or poison control center immediately.[4]
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 Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen.[1]

Quantitative Data Summary

The following table summarizes key physical and safety data for dibenzofuran, the parent
compound of 1,4,6-Tribromo-dibenzofuran. This information should be considered as a
baseline for assessing the potential hazards of its brominated derivative.

Property Data Reference
Physical State Solid, Powder [3]
Appearance Off-white [3]

Melting Point/Range 81-85°C/177.8-185°F [3]

Boiling Point/Range 285 °C /545 °F @ 760 mmHg [3]

Flash Point 130 °C / 266 °F [3]
Solubility Insoluble in water

Store under an inert
Storage [1]
atmosphere.

WGK 3 (highly hazardous for

Hazard Class (Germany)
water)

Step-by-Step Disposal Protocol

The proper disposal of 1,4,6-Tribromo-dibenzofuran is governed by regulations for
halogenated organic compounds. These substances require careful segregation and handling
to prevent environmental contamination and ensure the safety of personnel.

Experimental Workflow for Disposal
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Disposal workflow for 1,4,6-Tribromo-dibenzofuran.
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Detailed Methodologies

Waste Identification and Segregation: 1,4,6-Tribromo-dibenzofuran is a halogenated
organic compound. As such, it must be segregated from non-halogenated chemical waste.[5]
[6] Co-mingling can lead to improper disposal and potential environmental harm.[6] Use a
dedicated, clearly labeled, and chemically resistant container for "Halogenated Organic
Waste."[5]

Container Management: The waste container must be kept tightly closed except when
adding waste.[5] It should be in good condition and compatible with the chemical.[5] Ensure
the container is labeled with the words "Hazardous Waste" and the full chemical name,
"1,4,6-Tribromo-dibenzofuran."[5] Do not use abbreviations or chemical formulas on the
primary label.[5]

Accidental Spill Cleanup: In the event of a spill, ensure adequate ventilation and wear
appropriate PPE.[1] Sweep up the solid material and place it into a suitable, closed container
for disposal.[1][3] Avoid creating dust.[1] Prevent the spill from entering drains or waterways.

[31[7]

Final Disposal: The ultimate disposal of 1,4,6-Tribromo-dibenzofuran must be conducted
by an approved and licensed hazardous waste disposal company.[1][2] The most common
and effective method for destroying halogenated organic compounds is high-temperature
incineration. This process breaks down the complex molecules into less harmful substances.
It is the responsibility of the waste generator to ensure that the chosen disposal facility is
compliant with all local, state, and federal regulations.

Regulatory Context

In the United States, the disposal of hazardous waste is regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA). While

1,4,6-Tribromo-dibenzofuran may not be explicitly listed, it would likely fall under the category

of halogenated organic compounds.[8][9] Certain chlorinated dibenzofurans are listed as acute

hazardous wastes, highlighting the potential risks associated with this class of compounds.[10]
[11]

By adhering to these rigorous disposal protocols, laboratories can ensure a safe working

environment and maintain the highest standards of environmental stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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